Cas no 1806368-07-9 (Methyl 2,5-difluoro-3-methoxybenzoate)
Methyl 2,5-difluoro-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-difluoro-3-methoxybenzoate
-
- Inchi: 1S/C9H8F2O3/c1-13-7-4-5(10)3-6(8(7)11)9(12)14-2/h3-4H,1-2H3
- InChI Key: DWKWNPFTEKFEMO-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1C(=O)OC)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5
Methyl 2,5-difluoro-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013328-250mg |
Methyl 2,5-difluoro-3-methoxybenzoate |
1806368-07-9 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015013328-500mg |
Methyl 2,5-difluoro-3-methoxybenzoate |
1806368-07-9 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015013328-1g |
Methyl 2,5-difluoro-3-methoxybenzoate |
1806368-07-9 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Methyl 2,5-difluoro-3-methoxybenzoate Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on Methyl 2,5-difluoro-3-methoxybenzoate
Methyl 2,5-difluoro-3-methoxybenzoate (CAS No. 1806368-07-9)
Methyl 2,5-difluoro-3-methoxybenzoate is a versatile organic compound with the CAS registry number 1806368-07-9. This compound is widely recognized in the chemical and pharmaceutical industries due to its unique structural properties and diverse applications. The molecule consists of a benzoate ester group with two fluorine atoms at the 2 and 5 positions and a methoxy group at the 3 position. These substituents contribute to its chemical stability, reactivity, and potential for use in various synthetic pathways.
The synthesis of Methyl 2,5-difluoro-3-methoxybenzoate typically involves multi-step reactions, including Friedel-Crafts acylation or nucleophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.
One of the most notable applications of Methyl 2,5-difluoro-3-methoxybenzoate is in the field of agrochemistry. It serves as an intermediate in the synthesis of various pesticides and herbicides. Its fluorinated structure enhances its ability to target specific enzymes in pests and weeds, making it a valuable component in crop protection products. Furthermore, studies have shown that this compound exhibits selectivity towards certain pest species without adversely affecting non-target organisms, which aligns with current trends toward sustainable agriculture.
In the pharmaceutical sector, Methyl 2,5-difluoro-3-methoxybenzoate has been investigated for its potential as a drug delivery agent. Its ester functionality allows for controlled release mechanisms when incorporated into polymeric drug carriers. Recent research has focused on its compatibility with biodegradable polymers, which could pave the way for innovative drug delivery systems with improved efficacy and reduced side effects.
Environmental impact studies on Methyl 2,5-difluoro-3-methoxybenzoate have also been conducted to assess its biodegradability and toxicity. According to recent findings published in *Environmental Science & Technology*, the compound demonstrates moderate biodegradability under aerobic conditions but requires specific microbial consortia for efficient breakdown. This information is crucial for determining its environmental fate and ensuring responsible disposal practices.
From a structural perspective, Methyl 2,5-difluoro-3-methoxybenzoate exhibits interesting electronic properties due to the electron-withdrawing effects of the fluorine atoms and the electron-donating methoxy group. These properties make it a valuable substrate for exploring supramolecular chemistry and crystal engineering. Researchers have utilized this compound to study π–π interactions and hydrogen bonding networks in crystal structures, contributing to advancements in materials science.
In summary, Methyl 2,5-difluoro-3-methoxybenzoate (CAS No. 1806368-07-9) is a multifaceted compound with significant potential across various industries. Its unique chemical structure enables diverse applications ranging from agrochemistry to pharmaceuticals and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.
1806368-07-9 (Methyl 2,5-difluoro-3-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)